Cas no 2411219-15-1 (2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide)

• Product Name: 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide
• CAS No: 2411219-15-1
• MF: C₁₄H₁₈ClFN₂O
• MW: 284.756926059723
• CID: 5357485
• PubChem ID: 154879732
• Update Time: 2025-10-21

2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(2-fluoro-5-methylphenyl)piperidin-4-yl]acetamide
• Z3766270267
• 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide

• Inchi： 1S/C14H18ClFN2O/c1-10-2-3-12(16)13(8-10)18-6-4-11(5-7-18)17-14(19)9-15/h2-3,8,11H,4-7,9H2,1H3,(H,17,19)
• InChI Key： GKWXGLFAAPAHEA-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCN(C2C(=CC=C(C)C=2)F)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 3
• Topological Polar Surface Area: 32.299

Additional information on 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide

2-Chloro-N-1-(2-Fluoro-5-Methylphenyl)Piperidin-4-YlAcetamide: A Comprehensive Overview

The compound with CAS No. 2411219-15-1, known as 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring, a chloro group, and a fluoro-substituted phenyl group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide in drug discovery. Researchers have found that the compound exhibits promising bioactivity, particularly in modulating key cellular pathways associated with neurodegenerative diseases. The presence of the fluoro group at the 2-position of the phenyl ring significantly enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

In terms of synthesis, 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of palladium-catalyzed coupling reactions has been reported to improve the yield and purity of the compound, making it more accessible for large-scale production. This method has been optimized in recent studies to minimize side reactions and maximize the formation of the desired product.

The structural versatility of 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide allows for its application in diverse fields beyond drug discovery. For instance, it has been explored as a precursor for advanced materials such as polymer additives and high-performance adhesives. Its ability to form stable amide bonds makes it an ideal candidate for cross-linking polymers, enhancing their mechanical properties and thermal stability.

Moreover, 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin-4-ylacetamide has shown potential in catalysis. Recent research indicates that when incorporated into metal organic frameworks (MOFs), this compound can act as a highly efficient catalyst for alkene epoxidation under mild conditions. This application underscores its role in green chemistry and sustainable chemical processes.

In conclusion, CAS No. 2411219-15-1, or 2-chloro-N-1-(2-fluoro-5-methylphenyl)piperidin